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molecular formula NaBF4<br>BF4Na B150129 Sodium tetrafluoroborate CAS No. 13755-29-8

Sodium tetrafluoroborate

Cat. No. B150129
CAS RN: 13755-29-8
M. Wt: 109.8 g/mol
InChI Key: KGJZTOFHXCFQIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06710044B2

Procedure details

To a cold (5° C.) suspension of 4-t-butylaniline in a mixture of conc. hydrochloric acid (25 ml) and water (25 ml) was added a solution of sodium nitrite (7.6 g, 0.11 mol) in water (10 ml) keeping the temperature at 5-7° C. At the end of the addition, the mixture was stirred for additionally 15 min, whereafter a solution of sodium tetrafluoroborate (15.4 g, 0.14 mol) in water (30 ml) was added dropwise, maintaining the temperature at 5-8° C. After another 15 min at 5° C. the diazonium salt was filtered off, dried with suction and washed with diethyl ether (yield: 21 g). The diazonium salt was decomposed by gentle heating to 120° C. on an oil-bath. The product was distilled off and collected to yield 1f (11.2 g, 73.5%).
Name
4-t-butylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
sodium nitrite
Quantity
7.6 g
Type
reactant
Reaction Step Three
Name
water
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
sodium tetrafluoroborate
Quantity
15.4 g
Type
reactant
Reaction Step Four
Name
water
Quantity
30 mL
Type
solvent
Reaction Step Four
Name
1f
Yield
73.5%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:11]=[CH:10][C:8](N)=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2].Cl.[N:13]([O-:15])=[O:14].[Na+].[F:17][B-](F)(F)F.[Na+]>O>[F:17][C:8]1[CH:10]=[CH:11][C:5]([C:1]([CH3:4])([CH3:3])[CH3:2])=[CH:6][C:7]=1[N+:13]([O-:15])=[O:14] |f:2.3,4.5|

Inputs

Step One
Name
4-t-butylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C1=CC=C(N)C=C1
Step Two
Name
hydrochloric acid
Quantity
25 mL
Type
reactant
Smiles
Cl
Name
water
Quantity
25 mL
Type
solvent
Smiles
O
Step Three
Name
sodium nitrite
Quantity
7.6 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Step Four
Name
sodium tetrafluoroborate
Quantity
15.4 g
Type
reactant
Smiles
F[B-](F)(F)F.[Na+]
Name
water
Quantity
30 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
6.5 (± 1.5) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 5-7° C
ADDITION
Type
ADDITION
Details
At the end of the addition
ADDITION
Type
ADDITION
Details
was added dropwise
FILTRATION
Type
FILTRATION
Details
After another 15 min at 5° C. the diazonium salt was filtered off
Duration
15 min
CUSTOM
Type
CUSTOM
Details
dried with suction
WASH
Type
WASH
Details
washed with diethyl ether (yield: 21 g)
TEMPERATURE
Type
TEMPERATURE
Details
by gentle heating to 120° C. on an oil-bath
DISTILLATION
Type
DISTILLATION
Details
The product was distilled off
CUSTOM
Type
CUSTOM
Details
collected

Outcomes

Product
Name
1f
Type
product
Smiles
FC1=C(C=C(C=C1)C(C)(C)C)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 11.2 g
YIELD: PERCENTYIELD 73.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.